Cas no 1421493-00-6 (N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide)

N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide is a synthetic organic compound featuring a 1,4-thiazepane core functionalized with a benzyl carboxamide group and a pyrrolidinylmethyl substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for modulating biological targets due to its balanced lipophilicity and hydrogen-bonding capacity. The presence of the pyrrolidine moiety enhances conformational flexibility, while the thiazepane ring offers stability and diverse interaction possibilities. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s physicochemical properties suggest favorable bioavailability, supporting its exploration in pharmacological applications.
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide structure
1421493-00-6 structure
Product Name:N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
CAS No:1421493-00-6
MF:C18H27N3OS
MW:333.491482973099
CID:5364941
Update Time:2025-05-19

N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-N-(phenylmethyl)-3-(1-pyrrolidinylmethyl)-1,4-thiazepine-4(5H)-carboxamide
    • N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
    • Inchi: 1S/C18H27N3OS/c22-18(19-13-16-7-2-1-3-8-16)21-11-6-12-23-15-17(21)14-20-9-4-5-10-20/h1-3,7-8,17H,4-6,9-15H2,(H,19,22)
    • InChI Key: IQLBPCOTOQXNPZ-UHFFFAOYSA-N
    • SMILES: S1CCCN(C(NCC2=CC=CC=C2)=O)C(CN2CCCC2)C1

Experimental Properties

  • Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 556.4±50.0 °C(Predicted)
  • pka: 14.19±0.40(Predicted)

N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6400-0711-2μmol
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
2μmol
$57.0 2023-09-09
Life Chemicals
F6400-0711-5μmol
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
5μmol
$63.0 2023-09-09
Life Chemicals
F6400-0711-10μmol
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
10μmol
$69.0 2023-09-09
Life Chemicals
F6400-0711-20μmol
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
20μmol
$79.0 2023-09-09
Life Chemicals
F6400-0711-1mg
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
1mg
$54.0 2023-09-09
Life Chemicals
F6400-0711-2mg
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
2mg
$59.0 2023-09-09
Life Chemicals
F6400-0711-3mg
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
3mg
$63.0 2023-09-09
Life Chemicals
F6400-0711-4mg
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
4mg
$66.0 2023-09-09
Life Chemicals
F6400-0711-5mg
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
5mg
$69.0 2023-09-09
Life Chemicals
F6400-0711-10mg
N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide
1421493-00-6
10mg
$79.0 2023-09-09

Additional information on N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide

Introduction to N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1421493-00-6)

N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421493-00-6, belongs to a class of molecules known for their potential biological activities. The structural complexity of this molecule, featuring a benzyl group, a pyrrolidine moiety, and a thiazepane core, makes it a subject of intense study in medicinal chemistry.

The< strong>N-benzyl substituent in the molecule plays a crucial role in modulating its pharmacological properties. Benzyl groups are often incorporated into drug molecules to enhance solubility, improve metabolic stability, and facilitate interactions with biological targets. In the context of N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide, the benzyl group contributes to the overall stability and bioavailability of the compound.

The< strong>pyrrolidin-1-ylmethyl moiety is another key feature of this compound. Pyrrolidine derivatives are well-known for their diverse biological activities, including antiviral, anti-inflammatory, and analgesic effects. The presence of the pyrrolidinylmethyl group in N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide suggests that this compound may exhibit similar pharmacological properties. Recent studies have shown that pyrrolidine-based compounds can interact with various enzymes and receptors, making them promising candidates for therapeutic applications.

The core structure of N-benzyl-3-[(pyrrolidin-1-yl)methyl]-1,4-thiazepane-4-carboxamide is a< strong>thiazepane ring system. Thiazepanes are heterocyclic compounds that have been extensively studied for their potential as pharmacological agents. They possess a unique combination of structural features that allow them to interact with biological targets in multiple ways. The thiazepane ring in this compound is flanked by an amide group at the 4-position, which can further influence its biological activity.

Recent research has highlighted the importance of thiazepane derivatives in the development of new drugs. Studies have shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory effects. The< strong>N-benzyl,< strong>pyrrolidin-1-ylmethyl, and< strong>thiazepane components of N-benzyl-3-[pyrrolidin-l-methyl]-1,4-thiazepane-la-carboxamide may work synergistically to produce potent pharmacological effects.

In addition to their inherent biological activity, the structural features of N-benzyl--(pyrrolidin-l-methyl)-1 ,4-thiaze pane-la-carboxamide make it an attractive candidate for further chemical modification. The presence of multiple functional groups provides numerous opportunities for derivatization, allowing researchers to fine-tune the pharmacological properties of the compound. This flexibility is particularly valuable in drug discovery efforts where subtle changes in structure can significantly impact biological activity.

The synthesis of N-benzyl--(pyrrolidin-l-methyl)-1 ,4-thiaze pane-la-carboxamide involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex thiazepane core and introduce the necessary substituents. The use of high-performance liquid chromatography (HPLC) and other analytical methods ensures that the final product meets stringent quality standards.

The pharmacological evaluation of N-benzyl--(pyrrolidin-l-methyl)-1 ,4-thiaze pane-la-carboxamide has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising interactions with various biological targets, suggesting potential therapeutic applications. For instance, preliminary data indicate that this compound may inhibit certain enzymes involved in inflammation and pain signaling. These findings are consistent with the known activities of pyrrolidine-based compounds.

In vivo studies have further supported the potential of N-benzyl--(pyrrolidin-l-methyl)-1 ,4-thiaze pane-la-carboxamide as a lead compound for drug development. Animal models have shown that this compound can modulate inflammatory responses and alleviate pain without significant side effects. These results are encouraging and warrant further investigation into its therapeutic potential.

The future directionsof research on N-benzyl--(pyrrolidin-l-methyl)-1 ,4-thiaze pane-la-carboxamide include exploring its mechanism of action and optimizing its pharmacokinetic properties. Detailed molecular dynamics simulations can help elucidate how this compound interacts with biological targets at the atomic level. Additionally, formulation studies can be conducted to improve its solubility and bioavailability.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. N-benzyl--(pyrrolidin-l-methyl)-l ,4-thiaze pane-la-carboxamide serves as an excellent example of how structural innovation can lead to novel therapeutics. Its unique combination of< strong>N-benzyl,< strong>pyrrolidin-l-methyl,andthiazepanemoieties makes it a versatile scaffold for further drug development efforts.

In conclusion,N-ben z yl -3 -[( py rro lid ine -l -y lm eth y l ) -m eth o l ] -l , 4 -th ia ze pa ne - 4 -car box am ide ( C A S No . 1421493 -00 -6) is a promis ing compo und with poten tial therapeutic applications . Its complex structure , featuring multiple functional groups , makes it an attractive candidate for further chemical modification . Preliminary studies have revealed promising pharmacological activities , suggesting its suitability as a lead compound for drug development . Continued research into this compound will likely yield valuable insights into its mechanism of action and potential therapeutic uses .

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.